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Compound of Interest

Compound Name: Guanosine-2'-monophosphate
CAS No.: 12237-02-4
Cat. No.: B076260

Get Quote

. J

Part 1: Executive Safety Summary (Immediate
Action)

Guanosine-2'-monophosphate (2'-GMP) is a nucleotide isomer generally classified as non-
hazardous under GHS and OSHA standards. However, in a research setting, "non-hazardous"
does not imply " unregulated.” The disposal method is strictly dictated by the matrix in which
the compound is dissolved or suspended.

@ Emergency Spill Response (Quick Card)
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Parameter Action Protocol

Hazard Level Low (Non-toxic, non-corrosive, non-flammable).

] Standard Level 1: Nitrile gloves, safety glasses,
PPE Required
lab coat.

Sweep up carefully to avoid dust generation.[1]

Spill (Solid
pill( ) Place in a sealed container.
Spill (Liquid) Absorb with paper towels or standard spill pads.
ill (Liqui
P a Clean surface with 70% Ethanol.
_ _ Inhalation: Move to fresh air. Skin/Eye: Rinse
First Aid

with water for 15 min.[2][3]

Part 2: Chemical Profile & Waste Characterization

To ensure compliant disposal, you must understand the chemical stability and potential
reactivity of 2'-GMP.

hvsicochemical ies Rel isposal

Property Value Disposal Implication

130-50-7 (Disodium salt: 5550-  Use for waste
CAS Number

12-9) labeling/manifests.
- Highly soluble in water; slightly ~ Aqueous solutions are the
Solubility )
soluble in ethanol. most common waste form.
N Stable under normal No risk of exothermic reaction
Stability N ) )
conditions.[4][5][6] in waste bins.
Generally pH neutral; does not
pH (10% soln) ~7.0-8.5 (Salt forms). ) o
require neutralization.
) ) ) ) Potential nitrogen source for
Biological Nucleic acid component.

microbial growth in drains.

The "Context of Use" Rule
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As a Senior Scientist, | apply the "Context of Use" principle. 2'-GMP is rarely used in isolation.
It is frequently combined with:

« Intercalating Dyes (e.g., Ethidium Bromide, SYBR Safe)
¢ Organic Solvents (e.g., Phenol/Chloroform)
» Radioisotopes (e.qg.,

-labeling)

Crucial Directive: The disposal path is determined by the most hazardous component in the
mixture. If 2'-GMP is mixed with Phenol, it is Hazardous Chemical Waste. If mixed with

, it is Radioactive Waste.

Part 3: Step-by-Step Disposal Protocols

Protocol A: Disposal of Pure 2'-GMP (Solids & Stock
Solutions)

Use this protocol for expired powder or pure agueous stock solutions.
o Assessment: Verify the substance is not contaminated with hazardous reagents.
e Solid Waste:

o Although non-hazardous, do not discard loose powder in the trash. It can be mistaken for
hazardous chemical dust.

o Step 1: Transfer powder to a sealable secondary container (screw-top jar or Ziploc bag).
o Step 2: Label as "Non-Hazardous Chemical Waste: Guanosine-2'-monophosphate."”

o Step 3: Place in the laboratory's Non-Regulated Chemical Waste bin (often a white or
clear bin, distinct from the red hazardous bin).

e Liquid Waste (Aqueous):
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o Option 1 (Best Practice): Collect in a "Non-Hazardous Aqueous" carboy. Label with full
chemical name.

o Option 2 (Drain Disposal - Check Local Regs): Many institutions permit drain disposal for
dilute, non-toxic nucleotide solutions (pH 6-9).

» Procedure: Flush with 20 volumes of tap water. Do not pour >1 Liter at once to prevent
plumbing stagnation.

Protocol B: Disposal of Mixed Chemical Waste

Use this protocol if 2'-GMP was used in extraction or staining workflows.
e Segregation: Identify the contaminant.
» Container Selection:
o Phenol/Chloroform: Use amber glass or HDPE plastic. Do not use standard LDPE.

o Ethidium Bromide: Use a dedicated solid waste bin for gels/tips and a carboy with
charcoal filtration for liquids.

e Labeling: The label must read: "Hazardous Waste: [Contaminant Name], Guanosine-2'-
monophosphate.”

o Note: Listing 2'-GMP is helpful for inventory tracking but the hazard classification comes
from the contaminant.

Protocol C: Empty Container Management

o Triple Rinse: Rinse the empty manufacturer bottle 3 times with water.
o Deface Label: Cross out the chemical name and hazard symbols (if any).

» Recycle/Trash: Place the rinsed bottle in the recycling bin or regular trash, depending on
facility rules for glass/plastic.

Part 4: Decision Frameworks (Visualized)

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b076260/docs?utm_src=pdf-body#comprehensive-disposal-handling-guide-guanosine-2-monophosphate-2-gmp
https://www.benchchem.com/product/b076260/docs?utm_src=pdf-body#comprehensive-disposal-handling-guide-guanosine-2-monophosphate-2-gmp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Diagram 1: Waste Stream Decision Matrix

This logic flow ensures you select the correct bin every time, preventing regulatory violations.

Start: 2'-GMP Waste Generated

Is it mixed with other chemicals?

Yes No (Pure)

Identify Contaminant Physical State?
iquid Solid
Radioactive Isotope Biological Agent Hazardous Chemical Aqueous Solution .
(e.g., P-32) (e.g., Virus, Bacteria) (e.g., Phenol, EtBr) (Buffer only) S

If High Conc. |If pH 6-9 Sealed Container

Sanitary Sewer Non-Regulated Waste
(Flush w/ Water) (Check Local EHS)

Radioactive Waste Bin Biohazard Bin Hazardous Chemical Waste

(Decay in storage)

(Autoclave) (Incineration)

Click to download full resolution via product page

Caption: Decision matrix for determining the correct disposal stream based on chemical purity

and co-contaminants.

Diagram 2: Cradle-to-Grave Workflow

A systemic view of the lifecycle of 2'-GMP in the lab to minimize waste volume.
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Click to download full resolution via product page
Caption: Lifecycle management emphasizing waste segregation at the point of generation.

Part 5: Regulatory & Compliance Framework

While 2'-GMP is not a "Listed Waste" (F, K, P, or U lists) under the US EPA Resource
Conservation and Recovery Act (RCRA), it falls under the "General Duty Clause."

o EPA/RCRA Status: Non-hazardous.[5]

o Note: If the pH of your solution is < 2 or > 12.5, it becomes a D002 Corrosive Waste,
regardless of the 2'-GMP content.

» Drain Disposal Prohibition:

o Most EHS departments prohibit pouring any chemical down the drain unless explicitly on a
"Safe for Drain" list. Always verify with your institution's specific "Sewer Discharge List."

e Labeling Requirements:
o Even for non-hazardous waste, containers must be labeled with:
» Contents: "Guanosine-2'-monophosphate” (No abbreviations).
» Generator Name: Pl or Lab Manager.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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